Cas no 1210273-92-9 (1-(2,5-dimethylfuran-3-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1210273-92-9
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• CID: 6031938
• PubChem ID: 45540369
• Update Time: 2025-07-14

1-(2,5-dimethylfuran-3-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• (2,5-dimethylfuran-3-yl)-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• Methanone, (2,5-dimethyl-3-furanyl)[4-[5-(1-methylethyl)-1,3,4-oxadiazol-2-yl]-1-piperidinyl]-
• VU0648188-1
• F5596-0368
• AKOS024514721
• 1210273-92-9
• (2,5-dimethylfuran-3-yl)(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• 1-(2,5-dimethylfuran-3-carbonyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine

• Inchi： 1S/C17H23N3O3/c1-10(2)15-18-19-16(23-15)13-5-7-20(8-6-13)17(21)14-9-11(3)22-12(14)4/h9-10,13H,5-8H2,1-4H3
• InChI Key： CELZFGOSZAOTPW-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)OC=1C)(N1CCC(C2=NN=C(C(C)C)O2)CC1)=O

Computed Properties

• Exact Mass: 317.17394160g/mol
• Monoisotopic Mass: 317.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 493.8±55.0 °C(Predicted)
• pka: -2.45±0.40(Predicted)

Additional information on 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Introduction to Compound with CAS No. 1210273-92-9 and Product Name: 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Compound with the CAS number 1210273-92-9 and the product name 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic piperidine derivatives that have garnered considerable attention due to their potential pharmacological properties. The molecular structure of this compound incorporates several key functional groups, including a 2,5-dimethylfuran-3-carbonyl moiety and a 1,3,4-oxadiazole ring system, which contribute to its unique chemical and biological characteristics.

The 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine structure is designed to interact with biological targets in a highly specific manner. The presence of the furan and oxadiazole rings enhances the compound's ability to modulate biological pathways, making it a promising candidate for further investigation in drug discovery. Recent studies have highlighted the importance of such piperidine derivatives in developing novel therapeutic agents for various diseases.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been subjects of extensive research. The 2,5-dimethylfuran-3-carbonyl group serves as a key pharmacophore, contributing to the compound's binding affinity and selectivity. Additionally, the propan-2-yl substituent at the 4-position of the piperidine ring further fine-tunes its pharmacological profile. These structural features are critical in ensuring that the compound can effectively interact with target proteins and enzymes in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine exhibits strong binding interactions with several key targets implicated in neurological disorders. This has opened up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The 1,3,4-oxadiazole ring is particularly noteworthy for its role in enhancing the compound's bioavailability and metabolic stability. This moiety has been extensively studied for its ability to modulate enzyme activity and receptor binding. In particular, oxadiazole derivatives have shown promise in inhibiting enzymes that are overexpressed in cancer cells. The combination of these structural elements makes this compound a versatile tool for investigating potential therapeutic applications.

One of the most exciting aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its unique structure to develop novel analogs with enhanced pharmacological properties. For instance, modifications to the propan-2-yl substituent have led to compounds with improved solubility and reduced toxicity. These findings underscore the importance of structural optimization in drug development.

The chemical synthesis of 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(propan-2-y l)-1,3,4 oxadiazol - 2 - ylpiperidine involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also demonstrate the feasibility of producing such intricate molecules on a scalable basis.

Evaluation of this compound's pharmacokinetic properties has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). Studies indicate that it exhibits good oral bioavailability and moderate metabolic stability, which are critical factors for drug efficacy. Furthermore, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals due to its unique reactivity and stability under various conditions. The furan and oxadiazole moieties provide versatile handles for further functionalization, enabling the creation of novel materials with tailored properties.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that can interact with them in meaningful ways. The development of 1-(2 , 5 - dimethyl furan - 3 - carbonyl ) - 4 - 5 - ( propan - 2 - y l ) - 1 , 3 , 4 - ox adia zol - 2 - ylpiperidine represents a significant step forward in this endeavor. Its unique structure and promising pharmacological properties make it a valuable asset for researchers working on cutting-edge therapeutic agents.

In conclusion,1-( 2 , 5 - dimethyl furan - 3 - carbony l ) - 4 - 5 -( propan - 2 y l ) - 1 , 3 , 4 ox adia zol - 2 ylpiperidine stands as a testament to the power of modern chemical synthesis and medicinal chemistry. Its potential applications in drug discovery and beyond are vast and excitingly diverse. As research continues to uncover new insights into its mechanisms of action,this compound is poised to play a pivotal role in shaping the future of therapeutic interventions.